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Compound of Interest

Compound Name: 2-Isopropenylaniline
CAS No.: 52562-19-3
Cat. No.: B1294904
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. J

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
isopropenylaniline (also known as 2-(prop-1-en-2-yl)aniline), a valuable intermediate in
organic synthesis. This document is intended for researchers, scientists, and professionals in
drug development and materials science who utilize this compound in their work. The guide
summarizes key Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), and
Ultraviolet-Visible (UV-Vis) spectroscopic data, and outlines generalized experimental protocols
for acquiring such data.

Summary of Spectroscopic Data

The following tables provide a consolidated view of the available spectroscopic data for 2-

isopropenylaniline.

Table 1: 1H NMR Spectroscopic Data
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Chemical Shift () o Coupling Constant .
Multiplicity Assignment
ppm (J) Hz

Data not available in
the searched

literature.

Quantitative 1H NMR data with chemical shifts, multiplicities, and coupling constants for 2-
isopropenylaniline were not explicitly found in the reviewed literature. Researchers should
perform their own analysis to determine these specific values.

Table 2: 13C NMR Spectroscopic Data

Chemical Shift (8) ppm Assighment
143.4 Aromatic C
142.8 Aromatic C
137.8 Aromatic C
128.2 Aromatic CH
126.5 Aromatic CH
119.2 Aromatic CH
116.3 Aromatic CH
115.1 Vinylic CHz
24.1 Vinylic C
21.2 Methyl CHs

This data was reported in the supplementary information of a Royal Society of Chemistry
publication.

Table 3: FTIR Spectroscopic Data
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Wavenumber (cm~?) Assignment

3450 N-H stretch (asymmetric)

3278 N-H stretch (symmetric)

1614 C=C stretch (aromatic and vinylic)
1493 Aromatic ring C=C stretch

1320 C-N stretch

1155 C-H in-plane bend

1093 C-H in-plane bend

814 C-H out-of-plane bend

This data was reported in the supplementary information of a Royal Society of Chemistry
publication.

ble 4: UV-Vi :

Molar Absorptivity (g)
Wavelength (Amax) nm Solvent
L-mol-*-cm™*

Data not available in the Data not available in the Data not available in the

searched literature. searched literature. searched literature.

Quantitative UV-Vis absorption maxima and molar absorptivity values for 2-isopropenylaniline
were not explicitly found in the reviewed literature.

Experimental Protocols

Detailed experimental protocols for the acquisition of spectroscopic data for 2-
isopropenylaniline were not found in the searched literature. However, the following are
generalized procedures for obtaining NMR, FTIR, and UV-Vis spectra for aromatic amines,
which can be adapted for this specific compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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A sample of 2-isopropenylaniline is typically dissolved in a deuterated solvent, such as
chloroform-d (CDCIs) or dimethyl sulfoxide-de (DMSO-ds), containing a small amount of
tetramethylsilane (TMS) as an internal standard. 1H and 13C NMR spectra are then recorded
on a spectrometer operating at a suitable frequency (e.g., 400 or 500 MHz for 1H). For 1H
NMR, parameters such as the number of scans, relaxation delay, and pulse width are
optimized to obtain a high-quality spectrum. For 13C NMR, a proton-decoupled sequence is
typically used to simplify the spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy

For liquid samples like 2-isopropenylaniline, the FTIR spectrum can be obtained using the
neat liquid. A thin film of the sample is placed between two potassium bromide (KBr) or sodium
chloride (NaCl) plates. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be
used, where a drop of the sample is placed directly onto the ATR crystal. The spectrum is
typically recorded over the range of 4000 to 400 cm~1, and a background spectrum is collected
and subtracted to minimize interference from atmospheric water and carbon dioxide.

Ultraviolet-Visible (UV-Vis) Spectroscopy

A dilute solution of 2-isopropenylaniline is prepared in a UV-transparent solvent, such as
ethanol, methanol, or cyclohexane. The concentration is adjusted to ensure that the
absorbance falls within the linear range of the spectrophotometer (typically below 1.0). The UV-
Vis spectrum is recorded over a specific wavelength range (e.g., 200-400 nm) using a dual-
beam spectrophotometer, with a cuvette containing the pure solvent used as a reference. The
wavelengths of maximum absorbance (Amax) are then identified from the resulting spectrum.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a generalized workflow for the spectroscopic characterization
of a chemical compound like 2-isopropenylaniline.
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Caption: Generalized workflow for the spectroscopic analysis of 2-isopropenylaniline.

¢ To cite this document: BenchChem. [Spectroscopic Profile of 2-Isopropenylaniline: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294904/docs#spectroscopic-profile-of-2-
isopropenylaniline-a-technical-guide]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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